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molecular formula C11H6ClF2N3O B1374978 3-Chloro-N-(2,4-difluorophenyl)pyrazine-2-carboxamide CAS No. 931105-81-6

3-Chloro-N-(2,4-difluorophenyl)pyrazine-2-carboxamide

Cat. No. B1374978
CAS RN: 931105-81-6
M. Wt: 269.63 g/mol
InChI Key: CUJSRBPRBXLZRP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07547782B2

Procedure details

To a mixture of 3-chloropyrazine-2-carboxylic acid (Tyger Scientific, 500 mg, 3.15 mmol) in methylene chloride (30 mL) and DMF (0.1 mL) was added oxalyl chloride (593 mg, 4.7 mmol). After stirring 30 min the reaction mixture was concentrated in vacuo. The residue was taken up in acetonitrile (12 mL) and was treated with triethylamine (920 mg, 9.1 mmol) and 2,4-difluoroaniline (430 mg, 3.3 mmol) and stirred 30 min. The reaction mixture was partitioned between ethyl acetate and brine. The organic layer was washed with brine, dried over anhydrous MgSO4, and then concentrated in vacuo. The resulting solid was recrystallized (ethyl acetate/hexanes) to give the amide (455 mg, 53%) as a solid. MS(ESI+) m/z 270 (M+H)+.
Name
3-chloropyrazine-2-carboxylic acid
Quantity
500 mg
Type
reactant
Reaction Step One
Name
methylene chloride
Quantity
30 mL
Type
solvent
Reaction Step One
Name
DMF
Quantity
0.1 mL
Type
solvent
Reaction Step One
Name
oxalyl chloride
Quantity
593 mg
Type
reactant
Reaction Step Two
Name
triethylamine
Quantity
920 mg
Type
reactant
Reaction Step Three
Name
2,4-difluoroaniline
Quantity
430 mg
Type
reactant
Reaction Step Three
Name
amide
Yield
53%

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[C:3]([C:8]([OH:10])=O)=[N:4][CH:5]=[CH:6][N:7]=1.C(Cl)(=O)C(Cl)=O.C(N(CC)CC)C.[F:24][C:25]1[CH:31]=[C:30]([F:32])[CH:29]=[CH:28][C:26]=1[NH2:27]>C(Cl)Cl.CN(C=O)C>[Cl:1][C:2]1[C:3]([C:8]([NH:27][C:26]2[CH:28]=[CH:29][C:30]([F:32])=[CH:31][C:25]=2[F:24])=[O:10])=[N:4][CH:5]=[CH:6][N:7]=1

Inputs

Step One
Name
3-chloropyrazine-2-carboxylic acid
Quantity
500 mg
Type
reactant
Smiles
ClC=1C(=NC=CN1)C(=O)O
Name
methylene chloride
Quantity
30 mL
Type
solvent
Smiles
C(Cl)Cl
Name
DMF
Quantity
0.1 mL
Type
solvent
Smiles
CN(C)C=O
Step Two
Name
oxalyl chloride
Quantity
593 mg
Type
reactant
Smiles
C(C(=O)Cl)(=O)Cl
Step Three
Name
triethylamine
Quantity
920 mg
Type
reactant
Smiles
C(C)N(CC)CC
Name
2,4-difluoroaniline
Quantity
430 mg
Type
reactant
Smiles
FC1=C(N)C=CC(=C1)F

Conditions

Stirring
Type
CUSTOM
Details
After stirring 30 min the reaction mixture
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
was concentrated in vacuo
STIRRING
Type
STIRRING
Details
stirred 30 min
Duration
30 min
CUSTOM
Type
CUSTOM
Details
The reaction mixture was partitioned between ethyl acetate and brine
WASH
Type
WASH
Details
The organic layer was washed with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous MgSO4
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
The resulting solid was recrystallized (ethyl acetate/hexanes)

Outcomes

Product
Details
Reaction Time
 30 min
Name
amide
Type
product
Smiles
ClC=1C(=NC=CN1)C(=O)NC1=C(C=C(C=C1)F)F
Measurements
Type Value Analysis
AMOUNT: MASS 455 mg
YIELD: PERCENTYIELD 53%
YIELD: CALCULATEDPERCENTYIELD 53.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.